Cas no 951592-59-9 (2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}-N-(4-ethylphenyl)acetamide)

• Product Name: 2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}-N-(4-ethylphenyl)acetamide
• CAS No: 951592-59-9
• MF: C₂₄H₂₅N₅O₃
• MW: 431.487004995346
• CID: 5432003
• Update Time: 2025-10-19

2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-benzyl-2-ethyl-5,7-dioxopyrazolo[4,3-d]pyrimidin-4-yl)-N-(4-ethylphenyl)acetamide
• 2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}-N-(4-ethylphenyl)acetamide

• Inchi： 1S/C24H25N5O3/c1-3-17-10-12-19(13-11-17)25-21(30)16-28-20-15-27(4-2)26-22(20)23(31)29(24(28)32)14-18-8-6-5-7-9-18/h5-13,15H,3-4,14,16H2,1-2H3,(H,25,30)
• InChI Key： BMHNREVBVPJETE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC)C=C1)(=O)CN1C2=CN(CC)N=C2C(=O)N(CC2=CC=CC=C2)C1=O

Additional information on 2-{6-benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo4,3-dpyrimidin-4-yl}-N-(4-ethylphenyl)acetamide

Introduction to 2-{6-Benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}-N-(4-ethylphenyl)acetamide (CAS No. 951592-59-9)

2-{6-Benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}-N-(4-ethylphenyl)acetamide (CAS No. 951592-59-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various drug development programs.

The molecular structure of 2-{6-Benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}-N-(4-ethylphenyl)acetamide includes a benzyl group attached to the pyrazolopyrimidine core, an ethyl substituent on the pyrazole ring, and an acetamide moiety linked to a 4-ethylphenyl group. These functional groups contribute to the compound's pharmacological properties and its potential as a therapeutic agent.

Recent studies have highlighted the potential of pyrazolopyrimidine derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that compounds with similar structures exhibit potent anti-inflammatory and analgesic activities. The researchers found that these compounds can effectively inhibit the production of pro-inflammatory cytokines and reduce pain responses in animal models.

In another study published in the Bioorganic & Medicinal Chemistry Letters, scientists investigated the antiviral properties of pyrazolopyrimidine derivatives. The results showed that these compounds have significant antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves the inhibition of viral replication and the modulation of host cell signaling pathways.

The pharmacokinetic properties of 2-{6-Benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}-N-(4-ethylphenyl)acetamide have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles. These properties are crucial for its potential use as an oral medication in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in treating various diseases. Preliminary results from phase I trials have indicated that 2-{6-Benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}-N-(4-ethylphenyl)acetamide is well-tolerated by patients and shows promising therapeutic effects. Further studies are needed to confirm these findings and to explore its full therapeutic potential.

The synthesis of 2-{6-Benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}-N-(4-ethylphenyl)acetamide involves several steps and requires precise control over reaction conditions. Key intermediates include substituted benzaldehydes and ethyl acetate derivatives. The final product is obtained through a series of reactions involving condensation and cyclization steps.

In conclusion, 2-{6-Benzyl-2-ethyl-5,7-dioxo-2H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-y}l-N-(4-Ethlphenlyl)Acetamide (CAS No. 951592-59-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent.